2-Bromo-1-cyclopropoxy-4-methoxybenzene

• Molecular Formula: C10H11BrO2
• Molecular Weight: 243.10 g/mol
• IUPAC Name: 2-bromo-1-cyclopropyloxy-4-methoxybenzene
• InChI: InChI=1S/C10H11BrO2/c1-12-8-4-5-10(9(11)6-8)13-7-2-3-7/h4-7H,2-3H2,1H3
• InChI Key: WNKGOKVQSXDIDK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC2CC2)Br

Description

2-Bromo-1-cyclopropoxy-4-methoxybenzene is a brominated aromatic compound featuring a cyclopropoxy substituent at the 1-position and a methoxy group at the 4-position. This structure combines the steric and electronic effects of a strained cyclopropane ring with the electron-donating properties of methoxy groups.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Bromo-1-cyclopropoxy-4-methoxybenzene typically involves electrophilic aromatic substitution reactions. One common method is the bromination of 1-cyclopropoxy-4-methoxybenzene using bromine or a bromine-containing reagent under controlled conditions. The reaction is usually carried out in the presence of a catalyst such as iron(III) bromide to facilitate the substitution of a hydrogen atom on the benzene ring with a bromine atom .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would include the use of industrial-grade reagents and catalysts, along with optimized reaction conditions to ensure high yield and purity. The reaction mixture is typically subjected to purification processes such as distillation or recrystallization to isolate the desired product.

Chemical Reactions Analysis

Types of Reactions

2-Bromo-1-cyclopropoxy-4-methoxybenzene undergoes various types of chemical reactions, including:

Substitution Reactions: The bromine atom can be replaced by other substituents through nucleophilic substitution reactions.

Oxidation Reactions: The methoxy group can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction Reactions: The bromine atom can be reduced to form the corresponding hydrogenated compound.

Common Reagents and Conditions

Nucleophilic Substitution: Common reagents include sodium hydroxide or potassium hydroxide in an aqueous or alcoholic medium.

Oxidation: Reagents such as potassium permanganate or chromium trioxide are used under acidic or basic conditions.

Reduction: Reducing agents like lithium aluminum hydride or hydrogen gas in the presence of a palladium catalyst are commonly employed.

Major Products Formed

Substitution: Products include derivatives where the bromine atom is replaced by other functional groups such as hydroxyl, amino, or alkyl groups.

Oxidation: Products include aldehydes, ketones, or carboxylic acids depending on the extent of oxidation.

Reduction: The major product is the hydrogenated derivative of the original compound.

Scientific Research Applications

2-Bromo-1-cyclopropoxy-4-methoxybenzene has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules and in studying reaction mechanisms.

Biology: The compound can be used in the development of biologically active molecules and in the study of enzyme-substrate interactions.

Medicine: It may serve as a precursor in the synthesis of pharmaceutical compounds with potential therapeutic effects.

Industry: The compound is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 2-Bromo-1-cyclopropoxy-4-methoxybenzene involves its interaction with various molecular targets through its functional groups. The bromine atom can participate in electrophilic substitution reactions, while the methoxy and cyclopropoxy groups can engage in nucleophilic and electrophilic interactions. These interactions can influence the reactivity and stability of the compound, making it useful in various chemical transformations .

Comparison with Similar Compounds

Key Observations :

• Synthetic Complexity: The cyclopropoxy group in the target compound may require specialized methods (e.g., photocycloadditions or strain-driven ring-opening reactions), contrasting with simpler halogenation routes for acetophenone analogs .
• Stability : Cyclopropoxy derivatives are prone to ring-opening under acidic conditions, whereas methoxymethoxy or isopropyl groups offer greater stability .
• Application Scope : Bromomethyl and chloro analogs are preferred for cross-coupling reactions, while methoxyethyl derivatives are leveraged in natural product synthesis .